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Compound of Interest

Compound Name:
3-Methylcyclobutanecarboxylic

acid

Cat. No.: B1305263 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of 3-
Methylcyclobutanecarboxylic Acid

Abstract
3-Methylcyclobutanecarboxylic acid is a cyclic carboxylic acid with a four-membered

cyclobutane ring, a methyl group, and a carboxylic acid functional group.[1] This guide provides

a comprehensive overview of its chemical and physical properties, spectroscopic data,

reactivity, synthesis, and safety information. The content is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Chemical and Physical Properties
3-Methylcyclobutanecarboxylic acid is typically a colorless to light yellow liquid at room

temperature.[2][3] The presence of the carboxylic acid group imparts acidic properties to the

molecule.[1] Key physical and chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C6H10O2 [1][2]

Molecular Weight 114.14 g/mol [2][4]

CAS Number 57252-83-2 [2][4]

Appearance Colorless to light yellow liquid [2][3]

Boiling Point 194 °C [2][3]

Density 1.105 g/cm³ [2][3]

Flash Point 88 °C [2][3]

pKa 4.81 ± 0.40 (Predicted) [2][3]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[2][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3-
Methylcyclobutanecarboxylic acid.

Spectroscopic Data Description

Mass Spectrometry (GC-MS) The calculated mass of C6H10O2 is 114.[2]

Infrared (IR) Spectroscopy

As a carboxylic acid, the IR spectrum is

expected to show a characteristic broad O-H

stretch from approximately 2500-3300 cm⁻¹ and

a strong C=O (carbonyl) stretch around 1700-

1725 cm⁻¹.[5][6]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

The ¹H NMR spectrum would be expected to

show a characteristic broad singlet for the

carboxylic acid proton (-COOH) in the region of

10-13 ppm.[5] Signals for the protons on the

cyclobutane ring and the methyl group would

appear in the aliphatic region.
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Chemical Reactivity and Synthesis
The chemical behavior of 3-Methylcyclobutanecarboxylic acid is primarily dictated by the

carboxylic acid functional group.

General Reactivity
Acidity: The carboxylic acid group can deprotonate to form a carboxylate salt.

Esterification: It can react with alcohols in the presence of an acid catalyst to form esters.[1]

Decarboxylation: Under certain conditions, it can undergo decarboxylation to lose carbon

dioxide.[1]

Polymerization: 3-Methylcyclobutanecarboxylic acid is a reactant used in the preparation

of alternating copolymers through ring-opening metathesis polymerization (ROMP).[2][3]
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Caption: General reactivity of 3-Methylcyclobutanecarboxylic acid.

Synthesis
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A common laboratory synthesis of 3-Methylcyclobutanecarboxylic acid involves the

hydrogenation of 3-methylenecyclobutanecarboxylic acid.[2][3]

Experimental Protocol: Synthesis from 3-Methylenecyclobutanecarboxylic Acid[2][3]

Reactants:

3-Methylenecyclobutanecarboxylic acid (1 g)

10% Palladium on carbon (Pd/C) catalyst (0.19 g)

Methanol (20 mL)

Hydrogen gas (H₂)

Procedure: a. Combine 3-methylenecyclobutanecarboxylic acid and the Pd/C catalyst in

methanol in a suitable reaction flask. b. Stir the mixture at room temperature under a

hydrogen atmosphere (e.g., using a hydrogen balloon). c. Continue stirring overnight. d.

Upon completion of the reaction, filter the mixture to remove the Pd/C catalyst. e.

Concentrate the filtrate under vacuum to yield the product, 3-methylcyclobutanecarboxylic
acid.
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Reaction Setup
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Caption: Synthesis workflow for 3-Methylcyclobutanecarboxylic acid.

Safety and Handling
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Proper safety precautions should be observed when handling 3-
Methylcyclobutanecarboxylic acid.

Hazard Category GHS Hazard Statements

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Incompatible Materials: Strong oxidizing agents and strong bases.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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